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Compound of Interest

Compound Name: 2-Fluoro-6-methylbenzonitrile

Cat. No.: B188161

For researchers and scientists in the fast-paced world of drug development, meticulous
adherence to safety protocols is paramount. The proper handling and disposal of specialized
chemical compounds like 2-Fluoro-6-methylbenzonitrile are critical to ensuring a safe
laboratory environment and preventing environmental contamination. This guide provides clear,
step-by-step procedures for the safe disposal of this compound, aligning with best practices in
laboratory safety and chemical management.

2-Fluoro-6-methylbenzonitrile is classified as toxic if swallowed, in contact with skin, or if
inhaled, and can cause significant skin and eye irritation.[1] Therefore, strict adherence to the
following disposal protocol is essential.

Key Safety and Disposal Information

To facilitate quick reference, the following table summarizes the essential safety and regulatory
information for 2-Fluoro-6-methylbenzonitrile.
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Parameter Value Source

UN Number UN3439 Fisher Scientific

NITRILES, SOLID, TOXIC,

Proper Shipping Name Fisher Scientific
P PPINg N.O.S.

Hazard Class 6.1 Fisher Scientific

Packing Group 1] Fisher Scientific

. Toxic if swallowed, in contact _
Acute Toxicity ) ) o Tokyo Chemical Industry
with skin, or if inhaled.

Skin Corrosion/Irritation Causes skin irritation. Fisher Scientific

Serious Eye Damage/Irritation Causes serious eye irritation. Fisher Scientific

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of 2-Fluoro-6-
methylbenzonitrile waste, from the point of generation to final disposal.

Immediate Handling and Personal Protective Equipment
(PPE)

Before handling the waste, ensure you are in a well-ventilated area, preferably under a
chemical fume hood.[1][2] Always wear the appropriate personal protective equipment:

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses with side shields or goggles.

» Body Protection: A lab coat is mandatory.

Waste Segregation and Containment

» Solid Waste: Collect any solid residue of 2-Fluoro-6-methylbenzonitrile, including
contaminated consumables like weighing paper or wipes, in a dedicated, leak-proof, and
clearly labeled container.[3] Avoid generating dust during collection.[2][3]
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o Contaminated Sharps: Any sharps (e.g., needles, broken glass) contaminated with this
compound must be placed in a designated sharps container.

o Empty Containers: "Empty" containers of 2-Fluoro-6-methylbenzonitrile should be treated
as hazardous waste unless properly decontaminated. Triple-rinse the container with a
suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as
hazardous chemical waste. Place the triple-rinsed, dry, and uncapped container in a
designated container for non-hazardous glass or plastic recycling, as per your institution's
guidelines.

Labeling and Temporary Storage

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Fluoro-6-methylbenzonitrile,” and the associated hazards (e.g., "Toxic").

o Storage: Keep the waste container tightly closed and store it in a designated, well-ventilated,
and secure hazardous waste accumulation area.[1] This area should be away from
incompatible materials such as strong oxidizing agents and strong acids.[2]

Arranging for Final Disposal

o Licensed Disposal Vendor: The disposal of 2-Fluoro-6-methylbenzonitrile must be handled
by a licensed and approved hazardous waste disposal company.[2][4] Do not attempt to
dispose of this chemical down the drain or in regular trash.[3][4]

o Documentation: Ensure all necessary waste disposal documentation is completed in
accordance with local, state, and national regulations.

Disposal Procedure Workflow

The following diagram illustrates the logical flow for the proper disposal of 2-Fluoro-6-
methylbenzonitrile.
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Caption: Workflow for the safe disposal of 2-Fluoro-6-methylbenzonitrile.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b188161?utm_src=pdf-body-img
https://www.benchchem.com/product/b188161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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